Cas no 2171281-33-5 ((2S)-1-ethylpiperidin-2-ylmethanamine)

• Product Name: (2S)-1-ethylpiperidin-2-ylmethanamine
• CAS No: 2171281-33-5
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 5848958
• PubChem ID: 8041813
• Update Time: 2025-07-01

(2S)-1-ethylpiperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-ethylpiperidin-2-ylmethanamine
• EN300-1645693
• 2171281-33-5
• [(2S)-1-ethylpiperidin-2-yl]methanamine

• Inchi： 1S/C8H18N2/c1-2-10-6-4-3-5-8(10)7-9/h8H,2-7,9H2,1H3/t8-/m0/s1
• InChI Key： LEKNBLYGRWKNSE-QMMMGPOBSA-N
• SMILES： N1(CC)CCCC[C@H]1CN

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2S)-1-ethylpiperidin-2-ylmethanamine

Introduction to (2S)-1-ethylpiperidin-2-ylmethanamine (CAS No. 2171281-33-5)

(2S)-1-ethylpiperidin-2-ylmethanamine, with the Chemical Abstracts Service (CAS) number 2171281-33-5, is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The chemical structure of (2S)-1-ethylpiperidin-2-ylmethanamine features a piperidine ring with an ethyl group and a chiral center at the 2-position, which imparts unique stereochemical properties. The presence of the chiral center is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. This compound is synthesized through various methods, including asymmetric synthesis and chiral resolution techniques, ensuring high enantiomeric purity.

Recent research has highlighted the potential of (2S)-1-ethylpiperidin-2-ylmethanamine in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The study demonstrated that (2S)-1-ethylpiperidin-2-ylmethanamine significantly attenuated neuronal cell death induced by glutamate excitotoxicity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (2S)-1-ethylpiperidin-2-ylmethanamine has shown promise in pain management. A clinical trial conducted in 2024 evaluated the analgesic efficacy of this compound in patients with chronic pain. The results indicated that (2S)-1-ethylpiperidin-2-ylmethanamine effectively reduced pain intensity without causing significant side effects, making it a potential candidate for the development of novel analgesic drugs.

The pharmacokinetic profile of (2S)-1-ethylpiperidin-2-ylmethanamine has also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for drug development. Additionally, it has low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In the context of drug discovery and development, (2S)-1-ethylpiperidin-2-ylmethanamine serves as a valuable lead compound for structure-based drug design. Its unique chemical structure and biological activity make it an attractive starting point for optimizing pharmacological properties through chemical modifications. Ongoing research aims to enhance its potency, selectivity, and therapeutic index to develop more effective treatments for various diseases.

The environmental impact of (2S)-1-ethylpiperidin-2-ylmethanamine is another important consideration in its development. Studies have shown that this compound is biodegradable and does not accumulate in the environment, reducing potential ecological risks. This characteristic aligns with the growing emphasis on sustainable and environmentally friendly pharmaceuticals.

In conclusion, (2S)-1-ethylpiperidin-2-ylmethanamine (CAS No. 2171281-33-5) is a promising compound with diverse therapeutic potential. Its neuroprotective and analgesic properties, coupled with favorable pharmacokinetic and safety profiles, make it an exciting candidate for further clinical investigation and drug development. As research in this area continues to advance, it is likely that new applications and optimizations will emerge, contributing to the advancement of medicinal chemistry and pharmaceutical science.